Cas no 136315-05-4 (Heptanoic acid, 2-hydroxy-, propyl ester)

• Product Name: Heptanoic acid, 2-hydroxy-, propyl ester
• CAS No: 136315-05-4
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 1239382
• Update Time: 2024-08-03

Heptanoic acid, 2-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-hydroxy-, propyl ester

• Inchi： 1S/C10H20O3/c1-3-5-6-7-9(11)10(12)13-8-4-2/h9,11H,3-8H2,1-2H3
• InChI Key： ZSLRFRIAGZGSFS-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C(O)CCCCC

Computed Properties

• Exact Mass: 188.1413

Experimental Properties

• Density: 0.965±0.06 g/cm3(Predicted)
• Boiling Point: 234.5±8.0 °C(Predicted)
• PSA: 46.53
• pka: 13.20±0.20(Predicted)